Benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate

• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate
• InChI: InChI=1S/C15H16O2/c16-15(14-9-12-6-7-13(14)8-12)17-10-11-4-2-1-3-5-11/h1-7,12-14H,8-10H2
• InChI Key: OYGJCQBQTZZCQO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)C(=O)OCC3=CC=CC=C3

Description

Benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DCPD (dicyclopentadiene, Aldrich, 67.32 mL, 0.5 mol), benzyl acrylate (Lancaster, 163 g, 1.0 mol) and hydroquinone (0.23 g, 2.1 mmol) were charged into a 2 L high-pressure autoclave, and the temperature was raised to 200° C. The resulting mixture was reacted for 5 hours with stirring at 300 rpm. After the reaction was completed, the reaction mixture was cooled and transferred to a distilling apparatus. The reaction mixture was distilled twice under a reduced pressure (1 torr) using a vacuum pump to yield the title compound at 190° C. (yield: 65%, exo/endo=56/44).